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Compound of Interest

Compound Name: Bis[(pinacolato)boryllmethane

Cat. No.: B124671

An In-depth Technical Guide to Bis[(pinacolato)boryllmethane: Synthesis, Characterization,
and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bis[(pinacolato)boryllmethane, also known as methylenebis(boronic acid pinacol ester), is a
versatile organoboron compound with significant applications in organic synthesis, materials
science, and medicinal chemistry.[1] Its unique structure, featuring two pinacolato boronate
esters attached to a central methylene group, makes it a valuable reagent for constructing
complex molecular architectures.[1] This guide provides a comprehensive overview of its
synthesis, detailed characterization data, and key applications, serving as a technical resource
for professionals in the chemical and pharmaceutical sciences.

Synthesis of Bis[(pinacolato)boryllmethane: A
Conceptual Overview

While specific, detailed experimental protocols for the synthesis of
bis[(pinacolato)boryllmethane are not readily available in public domain literature, several
strategic approaches have been described. These methods generally involve the formation of
carbon-boron bonds at a central methylene carbon.

The primary synthetic strategies include:
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o Borylation of Methylene Compounds: This approach involves reacting suitable methylene
substrates with pinacolato boron reagents.

e Transition Metal-Catalyzed Reactions: Palladium-catalyzed cross-coupling techniques are
frequently employed to facilitate the formation of the C-B bonds.[2] One conceptual pathway
involves the coupling of a dihalomethane with a diboron reagent like bis(pinacolato)diboron
in the presence of a palladium catalyst.

e Boronic Acid Ester Methods: Syntheses can also proceed from boronic acid esters under
specific conditions that favor the formation of the geminal bis-boryl structure.[2]

A generalized conceptual pathway for a transition metal-catalyzed synthesis is illustrated
below.

Dihalomethane Bis(pinacolato)diboron
(e.g., CH2ClI2) (B2pinz)

Pd Catalyst
+ Base

Cross-Coupling
Reaction

Bis[(pinacolato)boryllmethane
(CH2(Bpin)2)

Click to download full resolution via product page
Caption: Generalized pathway for transition metal-catalyzed synthesis.

Physicochemical and Spectroscopic Properties

Bis[(pinacolato)boryllmethane is a white to off-white low melting solid.[3] It is characterized
by its high solubility in common organic solvents and relative stability, which facilitates its
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handling and use in various synthetic applications.[1]

Table 1: Physicochemical Properties

Property Value Reference(s)
CAS Number 78782-17-9 [415116171
Molecular Formula C13H26B204 [41051617]
Molecular Weight 267.97 g/mol [41[5][6]
White to Off-White Low Melting
Appearance .
Solid
Melting Point 51.0t0 55.0 °C
Boiling Point 272.0 £ 23.0 °C (Predicted) [8]
N Chloroform (Slightly), Methanol
Solubility ) [8]
(Slightly)
Store at —20 °C to <-15°C,
Storage [41[6]

under inert gas

Table 2: SpectroscopicData

Chemical Shift (8) /

Technique

Solvent Wavenumber

(cm™)

Reference(s)

1H-NMR

~1.2 ppm (s, 24H, -
C(CHs)a), ~0.8 ppm [9]

(s, 2H, -CHz-)

BC-NMR

~83 ppm (-C(CHs)a4),
~24 ppm (-C(CH3)a4),
Methylene carbon

[9]

signal not specified

11B-NMR

Equilibrium with LiOt-
Bu monitored by 1B [10]

NMR

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.chemimpex.com/products/39892
https://orgsyn.org/demo.aspx?prep=V77P0176
http://orgsyn.org/demo.aspx?prep=v88p0247
https://keio.elsevierpure.com/en/publications/development-of-catalytic-reactions-using-bispinacolatodiboron-and/
https://www.chemscene.com/product/78782-17-9.html
https://orgsyn.org/demo.aspx?prep=V77P0176
http://orgsyn.org/demo.aspx?prep=v88p0247
https://keio.elsevierpure.com/en/publications/development-of-catalytic-reactions-using-bispinacolatodiboron-and/
https://www.chemscene.com/product/78782-17-9.html
https://orgsyn.org/demo.aspx?prep=V77P0176
http://orgsyn.org/demo.aspx?prep=v88p0247
https://keio.elsevierpure.com/en/publications/development-of-catalytic-reactions-using-bispinacolatodiboron-and/
https://escholarship.org/uc/item/8dw380vb
https://escholarship.org/uc/item/8dw380vb
https://orgsyn.org/demo.aspx?prep=V77P0176
https://keio.elsevierpure.com/en/publications/development-of-catalytic-reactions-using-bispinacolatodiboron-and/
https://patents.google.com/patent/CN102617623A/en
https://patents.google.com/patent/CN102617623A/en
https://www.researchgate.net/publication/385540674_Development_of_Catalytic_Reactions_Using_Bispinacolatodiboron_and_Their_Applications_to_Syntheses_of_Pharmaceuticals_and_Luminescent_Dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols and Workflows

As specific synthesis protocols are not available, this section outlines a generalized workflow
for reactions utilizing bis[(pinacolato)boryllmethane, such as in the Boron-Wittig olefination
or palladium-catalyzed cross-coupling reactions.

General Experimental Workflow Using CHz(Bpin)z

Workup & Purification
Reaction Setup Reaction

1. Add Substrate &
2. Add Solvent 4. Heat/Stir for
Bis{(pinacolato)boryljmethane —> .

0 dry flask under inert gas (g, e, W) Specified Time

3. Add Catalyst 5. Quench Reaction 6. Organic Extraction . 8. Purify via
> andlor Base (e.0., with Hz0) > (e.q. with Ether/EtOAc) 7+ DY & Concentrate. —> Chromatography/Distillation

Click to download full resolution via product page

Caption: A typical workflow for reactions involving bis[(pinacolato)boryllmethane.

Applications in Research and Development

Bis[(pinacolato)boryllmethane is a cornerstone reagent in modern organic chemistry with
diverse applications.

o Organic Synthesis: It serves as a crucial building block for creating enantioenriched
secondary boronate esters. These esters are excellent partners in Suzuki-Miyaura cross-
coupling reactions, a powerful method for forming carbon-carbon bonds with high
stereochemical fidelity.[3][5] Its utility has been demonstrated in the multigram-scale
synthesis of various building blocks.[11]

o Cross-Coupling Reactions: The compound is a versatile reagent in various catalytic cross-
coupling reactions, enabling the efficient formation of carbon-boron and subsequent carbon-
carbon bonds.[1] This is particularly valuable for synthesizing complex organic molecules.[1]

e Drug Development and Medicinal Chemistry: As an organoboronate derivative,
bis[(pinacolato)boryllmethane has been identified as an inhibitor of matrix
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metalloproteinase (MMP-2). Overexpression of MMP-2 is linked to the progression of
diseases like cancer, making this compound a point of interest for therapeutic research.[8]

o Materials Science: It is also utilized in the development of advanced materials, such as
specialized polymers and catalysts, owing to its favorable reactivity and stability.[1]

Safety and Handling

Appropriate safety measures must be taken when handling bis[(pinacolato)boryllmethane.
» Signal Word: Warning[12]
e Hazard Statements:

o H315: Causes skin irritation.[12]

o H319: Causes serious eye irritation.[12]

o H335: May cause respiratory irritation.[12]

o Precautionary Statements: P261, P264, P271, P280, P302 + P352, P305 + P351 + P338.
[12]

o Storage: The compound should be stored at low temperatures (—20 °C to <-15°C) under an
inert atmosphere such as nitrogen to ensure its stability.[4][6]

Conclusion

Bis[(pinacolato)boryllmethane is a reagent of considerable value, bridging fundamental
synthetic chemistry with applied fields like drug discovery and materials science. While
detailed, publicly accessible synthesis protocols remain elusive, its physicochemical properties
and spectroscopic signatures are well-characterized. Its role in facilitating complex C-C bond
formation and its potential as a bioactive molecule underscore its importance. This guide
consolidates the current technical knowledge on this compound, providing a foundation for
researchers and developers seeking to leverage its unique chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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